Cas no 13886-99-2 (9-Phosphabicyclo[4.2.1]nonane,9-eicosyl-)

• Product Name: 9-Phosphabicyclo[4.2.1]nonane,9-eicosyl-
• CAS No: 13886-99-2
• MF: C₂₈H₅₅P
• MW: 422.710069894791
• CID: 120006
• PubChem ID: 117170
• Update Time: 2025-04-18

9-Phosphabicyclo[4.2.1]nonane,9-eicosyl- Chemical and Physical Properties

Names and Identifiers

• 9-Phosphabicyclo[4.2.1]nonane,9-eicosyl-
• 9-icosyl-9-phosphabicyclo[4.2.1]nonane
• 9-Eicosyl-9-phosphabicyclo(4.2.1)nonane
• 9-Icosyl-9-phosphabicyclo(4.2.1)nonane
• 9-Phosphabicyclo(4.2.1)nonane, 9-eicosyl-
• HISHICOLIN EPN
• 9-eicosyl-9-Phosphabicyclo[4.2.1]nonane
• 9-Eicocyl-9-phosphabicyclononane [3.3.1] and [4.2.1]
• 9-Phosphabicyclo[4.2.1]nonane, 9-eicosyl-
• W-110358
• SCHEMBL317048
• DTXSID50864452
• 13886-99-2
• EINECS 237-651-7
• NS00008658

• Inchi： 1S/C28H55P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-26-29-27-22-19-20-23-28(29)25-24-27/h27-28H,2-26H2,1H3
• InChI Key： UNOOEFGBOLKBFW-UHFFFAOYSA-N
• SMILES： P1(CCCCCCCCCCCCCCCCCCCC)C2CCCCC1CC2

Computed Properties

• Exact Mass: 422.40445
• Monoisotopic Mass: 422.404
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 507.2°Cat760mmHg
• Flash Point: 276.7°C
• PSA: 0
• LogP: 10.61500